121-79-9(Propyl gallate),E310,G0018

Propyl gallate Properties

Names and Identifiers

- Propyl 3,4,5-trihydroxybenzoate
- n-Propyl gallate
- Gallic acid n-propyl ester
- n-Propyl 3,4,5-trihydroxybenzoate
- 3,4,5-Trihydroxybenzoic acid propyl ester
- Gallic acid propyl ester
- nipa 49
- nipagallin p
- n-propyl ester of 3,4,5-trihydroxybenzoic acid
- Progallin P
- Tenox PG
- Propyl gallate
- FEMA 2947
- FEMA 2974
- Sustane PG
- NCI-C50588
- nci-c505888
- nipa49
- tenoxpg
- Gallic acid, propyl ester
- Benzoic acid, 3,4,5-trihydroxy-, propyl ester
- 3,4,5-Trihydroxybenzene-1-propylcarboxylate
- Propylester kyseliny gallove
- Pro gallin P
- 3,4,5-Trihydroxybenzoic acid, p
- 3,4,5-TRIHYDROXYBENZOIC ACID, N-PROPYL ESTER
- Oprea1_580415
- n-Propyl ester of 3,4,5-trihydroxybenzoic acid
- EU-0036319
- DB-003766
- E80666
- Propyl gallate [NF]
- n-Propyl-3,4,5-Trihydroxybenzoate
- HY-N0524
- PROPYL GALLATE (MART.)
- Propyl 3,5-trihydroxybenzoate
- PROPYL GALLATE [USP-RS]
- Propylester kyseliny gallove [Czech]
- EINECS 204-498-2
- SCHEMBL22630
- Gallic acid, n-propyl ester
- PROPYL GALLATE [II]
- 3,4,5-Trihydroxy-benzoic acid propyl ester
- 3,4,5-Trihydroxybenzoic acid n-propyl ester
- Gallate, Propyl
- BCP13340
- n-propyl-gallate
- PROPYL GALLATE (EP MONOGRAPH)
- N-PROPYL ESTER OF 3,4,5- TRIHYDROXYBENZOIC ACID
- SR-01000944710-1
- 3,4,5Trihydroxybenzoic acid, propyl ester
- PROPYL GALLATE [VANDF]
- CBDivE_013134
- PROPYL GALLATE [MI]
- Propyl gallate, USP, 98.0-102.0%
- Propyl gallate (NF)
- PROPYL GALLATE [FHFI]
- Propyl gallate (e 310)
- NIPA 49
- AC-11365
- PROPYL GALLATE [INCI]
- propyl 3,4,5trihydroxybenzoate
- Propyl gallate, for microscopy, >=98.0% (HPLC)
- NCI-C505888
- n-Propyl 3,5-trihydroxybenzoate
- INS-310
- DTXSID5021201
- DB-327302
- Q608726
- Q-201634
- CCRIS 541
- PROPYL GALLATE [EP MONOGRAPH]
- Propyl galiate
- BIDD:ER0334
- 3,4,5-Trihydroxybenzoic acid, propyl ester
- D02382
- NCI60_002094
- G0018
- Propyl gallate, 98%
- BDBM50032154
- nPropyl gallate
- 121-79-9
- Propyl gallate, powder
- FEMA No. 2947
- nPropyl ester of 3,4,5trihydroxybenzoic acid
- NSC 2626
- Propylester kyseliny gallove (Czech)
- NCGC00164234-02
- 8D4SNN7V92
- CAS-121-79-9
- propyl gallate
- Propyl gallate, antioxidant, >=98.0% (HPLC)
- HSDB 591
- NCGC00164234-01
- CHEBI:10607
- NSC-2626
- AC-34485
- CCG-207932
- Propyl gallate, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00164234-04
- INS NO.310
- Propylgallate
- NCGC00254138-01
- SR-01000944710
- E310
- Propylgallate,(S)
- PROPYL GALLATE (USP-RS)
- 3,4,5Trihydroxybenzoic acid npropyl ester
- Gallic acid-propyl ester
- CS-0009059
- 3,5-Trihydroxybenzoic acid, propyl ester
- Benzoic acid, 3,4,5trihydroxy, propyl ester
- UNII-8D4SNN7V92
- n-Propyl ester of 3,5-trihydroxybenzoic acid
- PROPYL GALLATE (II)
- Tox21_113531
- EFFF5FFA-651C-4DE3-A25F-D807C65D5537
- PROPYL GALLATE [HSDB]
- PROPYL GALLATE [WHO-DD]
- DB12450
- PROPYL GALLATE [MART.]
- NCGC00259835-01
- nPropyl 3,4,5trihydroxybenzoate
- Propyl gallate, United States Pharmacopeia (USP) Reference Standard
- MFCD00002196
- AS-11986
- Tox21_202286
- NS00013163
- CHEMBL7983
- PROPYL GALLATE [FCC]
- 56274-95-4
- 3,4,5Trihydroxybenzene1propylcarboxylate
- s5113
- Flavor and Extract Manufacturers' Association No. 2947
- Tox21_300060
- Nipagallin P
- Propyl gallate, >=98%, FCC
- E-310
- DTXCID901201
- Nipanox S 1
- AKOS001603853
- Anhydrous propyl gallate (e 310)
- Benzoic acid,4,5-trihydroxy-, propyl ester
- 3,5-Trihydroxybenzene-1-propylcarboxylate
- NSC2626
- N-Propyl gallate
- WLN: QR BQ CQ EVO3
- AI3-17136
- NCGC00164234-03
- Propyl gallate, European Pharmacopoeia (EP) Reference Standard
- Gallic Acid Propyl Ester
- Nipa 49
- PROGALLIN P
- +Expand
- MDL： MFCD00002196
- InChIKey： ZTHYODDOHIVTJV-UHFFFAOYSA-N
- Inchi： 1S/C10H12O5/c1-2-3-15-10(14)6-4-7(11)9(13)8(12)5-6/h4-5,11-13H,2-3H2,1H3
- SMILES： CCCOC(C1C=C(O)C(O)=C(O)C=1)=O
- BRN： 1877976

Computed Properties

Exact Mass: 212.068473g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 212.068473g/mol
Monoisotopic Mass: 212.068473g/mol
Topological Polar Surface Area: 87Å²
Heavy Atom Count: 15
Complexity: 206
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 14
Surface Charge: 0
Molecular Weight: 212.20

Experimental Properties

Odor: Odorless
Vapor Density: 7.3 (NTP, 1992) (Relative to Air)
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Dissociation Constants: pKa = 7.94
Taste: Slightly bitter taste
LogP: 1.37020
PSA: 86.99000
Merck: 7859
Refractive Index: 1.5140 (estimate)
Water Partition Coefficient: 0.35 g/100 mL (25 ºC)
Boiling Point: 448.6°C at 760 mmHg
Melting Point: 146-149 °C (lit.)
Vapor Pressure: 2.6X10-7 mm Hg at 25 °C (est)
Flash Point: Fahrenheit: 368.6 ° f < br / > Celsius: 187 ° C < br / >
FEMA: 2947
Solubility: ethanol: 50 mg/mL
Color/Form: Powder
Solubility: It is easily soluble in ethanol, acetone and ether, but poorly soluble in chloroform, fat and water.
Sensitiveness: Sensitive to light
pka: 8.11(at 25℃)
Density: 1.210
Odor: Odorless

Propyl gallate Security Information

Symbol: GHS07
RTECS：LW8400000
WGK Germany：2
Safety Term：S24;S37
Safety Instruction： S24-S37
Risk Phrases：R22; R43
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H317
Warning Statement： P280
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 22-43
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 in mice, rats, hamsters, rabbits (g/kg): 1.70-3.50, 2.1-7, 2.48, 2.75 orally; LD50 i.p. in rats: 0.38 g/kg (J. Am. Coll. Toxicol.)

Propyl gallate Customs Data

HS CODE：29182950
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Propyl gallate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB120938-5 g	n-Propyl 3,4,5-trihydroxybenzoate, 98%; .	121-79-9	98%	5 g	€56.80	2023-07-20
Ambeed	A110604-25g	Propyl 3,4,5-trihydroxybenzoate	121-79-9	98%	25g	$14.0	2024-05-30
Apollo Scientific	BI141962-1Kg	n-Propyl Gallate (Ph. Eur.) pure	121-79-9	Pharma Grade	1kg	£380.00	2024-07-21
DC Chemicals	DCM-019-20 mg	Propyl gallate	121-79-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D660127-20mg	Propyl gallate	121-79-9	98%	20mg	$330	2022-09-07
Fluorochem	216645-100g	Propyl 3,4,5-trihydroxybenzoate	121-79-9	95%	100g	￡10.00	2022-02-28
Key Organics Ltd	AS-11986-1MG	Propyl gallate	121-79-9	>98%	1mg	£36.00	2023-09-07
MedChemExpress	HY-N0524-10mM*1mLinDMSO	Propyl gallate	121-79-9	99.89%	10mM*1mLinDMSO	￥610	2023-07-26
S e l l e c k ZHONG GUO	S5113-25mg	Propyl gallate	121-79-9	99.92%	25mg	¥794.61	2023-09-15
TRC	P837000-1g	Propyl Gallate	121-79-9		1g	$ 52.00	2023-09-06